Cas no 900640-37-1 (5-Fluoro-3H-benzoeindole-2-carboxylic Acid)

• Product Name: 5-Fluoro-3H-benzoeindole-2-carboxylic Acid
• CAS No: 900640-37-1
• MF: C₁₃H₈FNO₂
• MW: 229.206526756287
• CID: 3056445
• PubChem ID: 7144603
• Update Time: 2025-04-21

5-Fluoro-3H-benzoeindole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3h-benzo[e]indole-2-carboxylic acid
• AKOS005144130
• 5-fluoro-3H-benzo[e]indole-2-carboxylicacid
• 900640-37-1
• BBL021373
• STK894085
• 5-Fluoro-3H-benzoeindole-2-carboxylic Acid

• Inchi： 1S/C13H8FNO2/c14-10-6-11-9(5-12(15-11)13(16)17)7-3-1-2-4-8(7)10/h1-6,15H,(H,16,17)
• InChI Key： ASYRCFYXAMRDOK-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C(C(=O)O)N2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 229.05390666Da
• Monoisotopic Mass: 229.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 516.0±30.0 °C at 760 mmHg
• Flash Point: 265.9±24.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Fluoro-3H-benzoeindole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)